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Compound of Interest

Compound Name: Lolamicin

Cat. No.: B15559531

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lolamicin is a novel, experimental antibiotic that exhibits selective activity against Gram-
negative bacteria, with a unigue mechanism that spares the gut microbiome. It achieves this
selectivity by targeting the Lipoprotein transport (Lol) system, specifically the LoICDE complex,
which is essential for the viability of many Gram-negative pathogens but shows sequence
divergence between pathogenic and commensal bacteria. These application notes provide
detailed protocols for the solubilization of Lolamicin and its preparation for common in vitro
assays, such as Minimum Inhibitory Concentration (MIC) and time-kill kinetics studies.

Chemical Properties and Solubility

Lolamicin is a solid compound with the molecular formula C24H20N4O and a molecular weight
of 380.4 g/mol . Due to its hydrophobic nature, Lolamicin is sparingly soluble in aqueous
solutions. The recommended solvents for preparing stock solutions are dimethyl sulfoxide
(DMSO) and ethanol.
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Property Value Source
Molecular Formula C24H20N40O

Molecular Weight 380.4 g/mol

Appearance Solid

Solubility =10 mg/mL in DMSO

> 10 mg/mL in Ethanol

Storage Store as a solid at -20°C

Stability > 4 years at -20°C

Mechanism of Action: Targeting the LOICDE System

Lolamicin exerts its antibacterial effect by inhibiting the LoICDE complex, an ATP-binding
cassette (ABC) transporter located in the inner membrane of Gram-negative bacteria. The
LolCDE system is responsible for the transport of lipoproteins from the inner membrane to the
outer membrane, a process vital for maintaining the integrity of the bacterial cell envelope. By
competitively binding to the LoICDE complex, Lolamicin disrupts this transport, leading to the
mislocalization of lipoproteins, cell envelope stress, and ultimately cell death.
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Lolamicin's Mechanism of Action
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MIC Assay Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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